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Compound of Interest

Compound Name: (S)-MCOPPB

Cat. No.: B15623246

Get Quote

(S)-MCOPPB, or 1-[1-(1-methylcyclooctyl)-4-piperidinyl]-2-[(3R)-3-piperidinyl]-1H-

benzimidazole, is a potent and selective non-peptide agonist of the Nociceptin/Orphanin FQ

(NOP) receptor, a G protein-coupled receptor implicated in a variety of physiological processes

including pain, anxiety, and depression. This technical guide provides an in-depth overview of

the discovery, synthesis, and pharmacological characterization of (S)-MCOPPB for

researchers, scientists, and drug development professionals.

Discovery and Development
(S)-MCOPPB was developed as part of a research program aimed at identifying orally active,

brain-penetrant NOP receptor agonists with anxiolytic properties. The discovery process

involved the strategic design and synthesis of a series of 1,2-disubstituted benzimidazole

derivatives. Structure-activity relationship (SAR) studies led to the identification of (S)-
MCOPPB as a lead compound with high affinity and selectivity for the NOP receptor.[1]

Synthesis of (S)-MCOPPB
The synthesis of (S)-MCOPPB is a multi-step process that involves the preparation of two key

intermediates: (R)-N-Boc-nipecotic acid and N-[1-(1-methylcyclooctyl)-4-piperidinyl]-1,2-
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benzenediamine. These intermediates are then coupled and subsequently deprotected to yield

the final product.

Experimental Protocol for the Synthesis of (S)-MCOPPB
Step 1: Synthesis of (R)-N-Boc-Nipecotic Acid

A detailed protocol for the preparation of this chiral starting material is outlined in the literature,

often involving the resolution of racemic nipecotic acid followed by Boc protection.

Step 2: Synthesis of N-[1-(1-methylcyclooctyl)-4-piperidinyl]-1,2-benzenediamine

This intermediate is synthesized through a series of reactions, typically starting from 1-

methylcyclooctanol and involving the introduction of the piperidine and phenylenediamine

moieties.

Step 3: Coupling and Deprotection

To a solution of (R)-N-Boc-nipecotic acid in an appropriate solvent (e.g., dichloromethane), a

coupling agent such as HATU (1-(Bis(dimethylamino)methylene)-1H-1,2,3-triazolo[4,5-

b]pyridinium 3-oxid hexafluorophosphate) and a base (e.g., diisopropylethylamine) are

added.

N-[1-(1-methylcyclooctyl)-4-piperidinyl]-1,2-benzenediamine is then added to the reaction

mixture, and the reaction is stirred at room temperature until completion.

The resulting intermediate is purified using column chromatography.

The Boc protecting group is removed under acidic conditions (e.g., trifluoroacetic acid in

dichloromethane).

The crude product is purified by recrystallization or chromatography to yield (S)-MCOPPB.

Biological Activity and Mechanism of Action
(S)-MCOPPB is a potent and selective agonist at the human NOP receptor. Its high affinity is

demonstrated by a pKi value of 10.07.[2] It exhibits significant selectivity for the NOP receptor

over other opioid receptors, including the mu, kappa, and delta subtypes.[2]
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NOP Receptor Signaling Pathway
Activation of the NOP receptor by (S)-MCOPPB initiates a signaling cascade that is primarily

mediated by the Gαi/o subunit of the heterotrimeric G protein. This leads to the inhibition of

adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels. Downstream

effects of this signaling pathway include the modulation of ion channel activity, such as the

activation of G protein-coupled inwardly rectifying potassium channels (GIRKs) and the

inhibition of voltage-gated calcium channels, which ultimately leads to a reduction in neuronal

excitability.
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NOP Receptor Signaling Pathway of (S)-MCOPPB

Interaction with Toll-like Receptor (TLR) Signaling
Recent studies have indicated that (S)-MCOPPB treatment can activate transcriptional

networks involved in immune responses, implicating an interaction with Toll-like receptors

(TLRs).[1][3] The precise mechanism of this interaction is still under investigation, but it is

hypothesized that the activation of the NOP receptor by (S)-MCOPPB may modulate TLR

signaling pathways, potentially contributing to its observed senolytic and anti-inflammatory

effects. This could occur through crosstalk between the NOP and TLR signaling cascades.
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Hypothesized Crosstalk between NOP and TLR Signaling

Quantitative Data
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Parameter Value Receptor/System Reference

pKi 10.07 ± 0.01 Human NOP Receptor [2]

Selectivity

NOP vs. μ-opioid 12-fold Human Receptors [2]

NOP vs. κ-opioid 270-fold Human Receptors [2]

NOP vs. δ-opioid >1000-fold Human Receptors [2]

In Vivo Efficacy

Anxiolytic-like effects

(Vogel conflict test)
10 mg/kg, p.o. Mouse [2]

Senolytic effects 5 mg/kg, i.p. Mouse [4]

Experimental Protocols
Receptor Binding Assay
Objective: To determine the binding affinity of (S)-MCOPPB for the human NOP receptor.

Materials:

Membranes from CHO cells stably expressing the human NOP receptor.

[³H]-Nociceptin (radioligand).

(S)-MCOPPB (test compound).

Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).

Non-specific binding control (e.g., unlabeled nociceptin).

Glass fiber filters.

Scintillation counter.

Procedure:
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Incubate the cell membranes with varying concentrations of (S)-MCOPPB and a fixed

concentration of [³H]-Nociceptin in the binding buffer.

For determining non-specific binding, a separate set of tubes containing a high concentration

of unlabeled nociceptin is included.

Incubate the mixture at room temperature for a specified time (e.g., 60 minutes) to reach

equilibrium.

Terminate the binding reaction by rapid filtration through glass fiber filters.

Wash the filters with ice-cold binding buffer to remove unbound radioligand.

Measure the radioactivity retained on the filters using a scintillation counter.

Calculate the specific binding by subtracting the non-specific binding from the total binding.

Analyze the data using non-linear regression to determine the Ki value.

In Vivo Anxiolytic Activity (Vogel Conflict Test)
Objective: To assess the anxiolytic-like effects of (S)-MCOPPB in mice.

Animals: Male ICR mice.

Procedure:

Administer (S)-MCOPPB orally (p.o.) at the desired dose (e.g., 10 mg/kg).

After a specified pretreatment time, place the mice in an experimental chamber equipped

with a drinking spout.

Following a period of water deprivation, allow the mice to drink from the spout.

After a set number of licks, deliver a mild electric shock through the drinking spout.

Record the number of shocks received by the mice over a specific period.
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Anxiolytic compounds typically increase the number of shocks the animals are willing to take,

indicating a reduction in the conflict between the drive to drink and the aversion to the shock.

Summary and Future Directions
(S)-MCOPPB is a valuable research tool for investigating the physiological roles of the NOP

receptor. Its high potency, selectivity, and oral bioavailability make it a promising lead

compound for the development of novel therapeutics for anxiety and potentially other

conditions, including age-related diseases, given its recently discovered senolytic properties.

Further research is warranted to fully elucidate the downstream signaling pathways of (S)-
MCOPPB, particularly its interaction with the TLR system, and to comprehensively characterize

its pharmacokinetic and pharmacodynamic profile in preclinical models. These efforts will be

crucial for the potential translation of this compound into clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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